N-1,3-benzodioxol-5-yl-6-bromo-2-imino-2H-chromene-3-carboxamide

• IUPAC Name: N-(1,3-benzodioxol-5-yl)-6-bromo-2-iminochromene-3-carboxamide
• InChI: InChI=1S/C17H11BrN2O4/c18-10-1-3-13-9(5-10)6-12(16(19)24-13)17(21)20-11-2-4-14-15(7-11)23-8-22-14/h1-7,19H,8H2,(H,20,21)
• InChI Key: WVTKGHQEUMYCRI-UHFFFAOYSA-N
• Canonical SMILES: C1OC2=C(O1)C=C(C=C2)NC(=O)C3=CC4=C(C=CC(=C4)Br)OC3=N
• Molecular Formula: C17H11BrN2O4
• Molecular Weight: 387.2 g/mol

Description

N-1,3-benzodioxol-5-yl-6-bromo-2-imino-2H-chromene-3-carboxamide, also known as BRD0705, is a chemical compound that has gained considerable attention in the scientific community due to its potential therapeutic applications. This compound belongs to the class of iminocoumarin derivatives and has been studied extensively for its various biological activities.

Scientific Research Applications

N-1,3-benzodioxol-5-yl-6-bromo-2-imino-2H-chromene-3-carboxamide has been studied for its various biological activities. It has been reported to have anti-inflammatory, anti-cancer, and anti-viral properties. In addition, this compound has been shown to inhibit the activity of certain enzymes such as histone deacetylases and protein kinases, which are involved in various cellular processes.

Mechanism of Action

The exact mechanism of action of N-1,3-benzodioxol-5-yl-6-bromo-2-imino-2H-chromene-3-carboxamide is not fully understood. However, it has been proposed that this compound exerts its biological effects by modulating the activity of various signaling pathways involved in cellular processes such as apoptosis, cell cycle regulation, and DNA repair.
Biochemical and Physiological Effects
This compound has been shown to have various biochemical and physiological effects. It has been reported to induce apoptosis in cancer cells by activating the caspase cascade. In addition, this compound has been shown to inhibit the growth of cancer cells by inducing cell cycle arrest and suppressing angiogenesis. Furthermore, this compound has been shown to possess anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines.

Advantages and Limitations for Lab Experiments

One of the advantages of using N-1,3-benzodioxol-5-yl-6-bromo-2-imino-2H-chromene-3-carboxamide in lab experiments is its potent biological activity. This compound has been shown to have a wide range of biological effects, making it a valuable tool for studying various cellular processes. However, one of the limitations of using this compound is its low solubility in aqueous solutions, which can make it difficult to use in certain experimental settings.

Future Directions

There are several future directions for the study of N-1,3-benzodioxol-5-yl-6-bromo-2-imino-2H-chromene-3-carboxamide. One area of research is the development of more efficient synthesis methods for this compound. Another area of research is the investigation of its potential therapeutic applications, particularly in the treatment of cancer and inflammatory diseases. Furthermore, the study of the mechanism of action of this compound could lead to the identification of novel targets for drug development.